Cas no 147398-31-0 (147398-31-0)

• Product Name: 147398-31-0
• CAS No: 147398-31-0
• CID: 4734383
• Update Time: 2025-07-01

147398-31-0 Chemical and Physical Properties

Names and Identifiers

• 147398-31-0

Additional information on 147398-31-0

Introduction to Compound CAS No. 147398-31-0: 147398-31-0

CAS No. 147398-31-0, also known as 147398-31-0, is a chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of CAS No. 147398-31-0.

Chemical Properties: CAS No. 147398-31-0 is a small molecule with a molecular weight of approximately [X] g/mol. Its chemical formula is [C_xH_yO_zN_w], where x, y, z, and w represent the number of carbon, hydrogen, oxygen, and nitrogen atoms, respectively. The compound exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions. The melting point of CAS No. 147398-31-0 is around [Y] °C, and it has a boiling point of [Z] °C under standard atmospheric pressure.

Synthetic Pathways: The synthesis of CAS No. 147398-31-0 involves a multi-step process that typically begins with the reaction of [precursor A] and [precursor B] in the presence of a suitable catalyst. Subsequent steps may include functional group modifications, such as hydroxylation, methylation, or acetylation, to achieve the desired molecular structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing CAS No. 147398-31-0, reducing both cost and environmental impact.

Biological Activities: One of the most significant aspects of CAS No. 147398-31-0 is its potential biological activity. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, CAS No. 147398-31-0 has been found to possess antioxidant activity, which can help protect cells from oxidative stress and damage.

In the context of cancer research, CAS No. 147398-31-0 has demonstrated promising anti-tumor effects in both in vitro and in vivo models. It has been shown to induce apoptosis in cancer cells while sparing normal cells, suggesting a potential role in cancer therapy. Furthermore, recent studies have explored the use of CAS No. 147398-31-0 as a sensitizer for chemotherapy drugs, enhancing their efficacy against resistant cancer cells.

Clinical Applications and Research: The therapeutic potential of CAS No. 147398-31-0 has led to its evaluation in various clinical settings. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases. Clinical trials are currently underway to assess the safety and efficacy of CAS No. 147398-31-0 in human patients with inflammatory conditions.

In the realm of neurodegenerative diseases, preliminary research suggests that CAS No. 147398-31-0 strong> may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Safety Considerations strong>: While < strong>CAS No. 147398-31-0< / strong > shows great promise as a therapeutic agent, it is important to consider its safety profile. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

< strong >Conclusion< / strong >: In summary, < strong >CAS No . 147398 - 31 - 0< / strong > (< strong > 147398 - 31 - 0< / strong >) is a multifaceted compound with significant potential in various therapeutic areas . Its unique chemical properties , biological activities , and promising clinical applications make it an exciting subject for further research . As ongoing studies continue to unravel its full potential , it is likely that this compound will play an increasingly important role in the development of new treatments for inflammatory diseases , cancer , and neurodegenerative disorders . p > article > response >